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Introduction

Indium-111 (¹¹¹In) labeled Ibritumomab tiuxetan, also known as ¹¹¹In-Zevalin, is a

radioimmunoconjugate used for imaging in patients with specific types of B-cell non-Hodgkin's

lymphoma (NHL).[1][2] It is a critical component of the Zevalin® therapeutic regimen, which

combines immunotherapy (Rituximab) and radioimmunotherapy (Yttrium-90 Ibritumomab
tiuxetan).[1][3] The antibody component, Ibritumomab, is a murine IgG1 kappa monoclonal

antibody that specifically targets the CD20 antigen found on the surface of normal and

malignant B-lymphocytes.[1][4]

The attached chelator, tiuxetan, securely binds the gamma-emitting radionuclide Indium-111

(physical half-life of 2.8 days), enabling visualization of the drug's distribution in the body using

single-photon emission computed tomography (SPECT) or planar gamma imaging.[1] The

primary purpose of the ¹¹¹In-Ibritumomab tiuxetan scan is not to assess tumor uptake, but to

confirm the biodistribution of the antibody before the administration of the therapeutic dose with

the pure beta-emitter Yttrium-90 (⁹⁰Y).[5][6] This preliminary imaging step is a crucial safety

measure to ensure that the radioimmunoconjugate distributes as expected and to prevent the

delivery of excessive radiation to non-target organs, particularly the bone marrow.[1][7] An

altered biodistribution finding may halt the subsequent therapeutic administration.[3]
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Protocol 1: Radiolabeling of Ibritumomab Tiuxetan with
Indium-111
This protocol describes the preparation of ¹¹¹In-Ibritumomab tiuxetan using the commercially

available Zevalin kit.[4][8] All procedures should be performed in a shielded environment using

aseptic techniques.

Materials:

Zevalin Kit for Indium-111 labeling (contains Ibritumomab Tiuxetan vial, 50 mM Sodium

Acetate vial, Formulation Buffer vial, and an empty Reaction Vial)[4][8]

Indium-111 Chloride sterile solution

Syringes and needles

Shielded vials

Procedure:

Preparation: Allow all kit components to reach room temperature.

Buffer Transfer: In the empty Reaction Vial, add 1.2 times the volume of 50 mM Sodium

Acetate buffer as the volume of ¹¹¹In-Chloride solution you plan to use.[4]

Radionuclide Addition: Add the required amount of ¹¹¹In-Chloride (typically ~5.5 mCi or 203.5

MBq) to the Reaction Vial containing the acetate buffer.[4] Gently swirl the vial to mix.

Antibody Conjugate Addition: Withdraw 1.3 mL of the Ibritumomab Tiuxetan conjugate and

add it to the Reaction Vial.[4] Again, gently swirl the contents.

Incubation: Allow the reaction to incubate at room temperature for 30 minutes.[4]

Final Formulation: After incubation, add the Formulation Buffer to bring the total volume to 10

mL.[4] Mix gently.

Dose Assay: Measure the radioactivity of the final product in a suitable dose calibrator.
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Protocol 2: Quality Control of ¹¹¹In-Ibritumomab Tiuxetan
This protocol outlines the instant thin-layer chromatography (ITLC) procedure to determine the

radiochemical purity of the final product.

Materials:

¹¹¹In-Ibritumomab tiuxetan solution (from Protocol 1)

Instant thin-layer chromatography strips impregnated with silica gel (ITLC-SG)

Chromatography chamber

Mobile Phase: 0.9% Sodium Chloride (Saline)

Radiation detector/scanner for ITLC strips

Procedure:

Spotting: At room temperature, carefully spot a small drop of the final ¹¹¹In-Ibritumomab
tiuxetan solution onto the origin line of an ITLC-SG strip.[9]

Development: Place the strip into the chromatography chamber containing the 0.9% saline

mobile phase. Ensure the origin is at the bottom and does not dip into the solvent.[9] Allow

the solvent front to move up the strip.

Analysis: Once the solvent front has reached the top, remove the strip and let it dry.

Measurement: Determine the distribution of radioactivity on the strip using a suitable

scanner.

The radiolabeled antibody conjugate (¹¹¹In-Ibritumomab tiuxetan) remains at the origin (Rf

= 0.0).

Free ¹¹¹In-Chloride and other impurities migrate with the solvent front (Rf = 0.9-1.0).

Calculation: Calculate the radiochemical purity (RCP) as follows:

RCP (%) = [Activity at Origin / (Activity at Origin + Activity at Solvent Front)] x 100
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Release Criteria: The radiochemical purity must be at least 95% for the product to be

released for patient administration.[4][5]

Caption: Workflow for ¹¹¹In-Ibritumomab Tiuxetan Radiolabeling and Quality Control.

Protocol 3: In Vivo Imaging (Clinical)
This protocol is based on the FDA-approved regimen for Zevalin therapy.[1][10][11]

Patient Preparation:

Ensure patient is well-hydrated.[12]

Pre-medicate with acetaminophen and diphenhydramine approximately 30-60 minutes prior

to Rituximab infusion to minimize infusion reactions.[13]

Administration and Imaging Schedule:

Day 1 (Part 1 - Rituximab Infusion):

Administer an intravenous (IV) infusion of Rituximab at a dose of 250 mg/m².[10][11] This

step is crucial to clear peripheral B-cells and improve the biodistribution of the radiolabeled

antibody.[14][15]

Day 1 (Part 2 - ¹¹¹In-Ibritumomab Tiuxetan Injection):

Within 4 hours of completing the Rituximab infusion, administer 185 MBq (5 mCi) of ¹¹¹In-

Ibritumomab tiuxetan as a slow IV injection over 10 minutes.[7][11]

Imaging Time Points:

Scan 1 (Required): Acquire whole-body planar or SPECT images 2 to 24 hours post-

injection.[10][11] All documented cases of altered biodistribution have been apparent on

this first scan.[7][10][11]

Scan 2 (Required): Acquire a second set of images 48 to 72 hours post-injection.[1][10]

[11]
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Scan 3 (Optional): A third scan may be performed at 90-120 hours if needed to resolve

any ambiguities.[10][11]

Image Acquisition Parameters (General Guidance):

Scanner: Dual-head gamma camera.

Collimator: Medium-energy collimator.

Energy Peaks: 171 keV and 245 keV photopeaks for ¹¹¹In with a 15-20% window.

Imaging: Acquire anterior and posterior whole-body planar scans. SPECT/CT may be used

for better localization.

Caption: Clinical workflow for the Zevalin therapeutic regimen imaging phase.

Protocol 4: Image Interpretation - Biodistribution
Assessment
Visual inspection of the gamma images is performed to confirm expected biodistribution.[16]

Expected Biodistribution:[16]

Blood Pool: High activity in blood pool areas (heart, major vessels) on the first scan, with

decreasing activity on subsequent scans.[16]

Liver/Spleen: Moderately high to high uptake is normal in the liver and spleen on all scans.[1]

[16]

Kidneys/Bladder/Bowel: Low uptake is expected in the kidneys, bladder, and bowel.[1][16]

Tumor Sites: Uptake in known tumor sites is often visible but is not a requirement to proceed

with therapy.[6]

Criteria for Altered Biodistribution:[3][16]

Rapid Clearance: Unusually rapid clearance from the blood pool, with prominent uptake in

the liver, spleen, or bone marrow on the first scan.[16]
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Lung Uptake: Diffuse lung uptake that is more intense than the cardiac blood pool on the first

scan or more intense than the liver on later scans.[16]

Kidney Uptake: Kidney intensity greater than that of the liver on the posterior view of the

second or third scan.[16]

Bowel Uptake: Intense uptake throughout the normal bowel, comparable to liver uptake on

later scans.[16]

In a large registry of 953 patients, the rate of true altered biodistribution was found to be very

low, at approximately 0.6%.[10][11]

Caption: Logical diagram for the interpretation of biodistribution scans.

Quantitative Data
Table 1: Biodistribution of ¹¹¹In-Ibritumomab Tiuxetan in
Mice
This table summarizes the biodistribution of ¹¹¹In-Ibritumomab tiuxetan in mice, expressed as

the percentage of the injected dose per gram of tissue (%ID/g).

Organ
1 Hour Post-Injection
(%ID/g)

72 Hours Post-Injection
(%ID/g)

Blood 40.3 ± 5.3 19.0

Lungs 14.2 ± 1.4 7.6 ± 0.3

Liver 10.3 ± 1.6 9.9 ± 1.8

Data from Chinn et al. as cited

in the MICAD database.[1]

Table 2: Estimated Radiation Absorbed Doses in
Humans
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The ¹¹¹In-Ibritumomab tiuxetan scans are used for dosimetry calculations to estimate the

absorbed radiation dose from the subsequent ⁹⁰Y-Ibritumomab tiuxetan therapy. The following

table presents median estimated doses to various organs from clinical trials.

Organ
Median Absorbed
Dose (cGy)

Range (cGy)
Median Absorbed
Dose (mGy/MBq)

Spleen 848 76 - 1902 0.9[1]

Liver 532 234 - 1856 0.7[1]

Lungs 216 94 - 457 -

Red Marrow 71 18 - 221 0.2[1]

Kidneys 15 0.27 - 76 0.2[1]

Heart Wall - - 0.4[1]

Tumor 1484 61 - 24274 -

Dosimetry data from a

Phase III trial of

Zevalin

radioimmunotherapy.

[14] Dosimetry was

calculated using

MIRDOSE 3 software

from sequential

whole-body images.[1]

[14]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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